Cas no 77901-52-1 (Methyl 2-methoxy-6-nitrobenzoate)

Methyl 2-methoxy-6-nitrobenzoate Properties

Names and Identifiers

• Methyl 2-methoxy-6-nitrobenzoate
• 2-Methoxy-6-nitro-benzoesaeure-methylester
• 2-methoxy-6-nitro-benzoic acid methyl ester
• Methyl2-Methoxy-6-nitrobenzoate
• methyl 2-methoxy-6-nitro-benzoate
• TRA0082575
• SY004673
• AX8174293
• AB0058187
• ST24030973
• Z3241
• QUINOLINE-4-CARBOXYLICACIDHYDRAZIDE
• CS-W003794
• 77901-52-1
• DTXSID00506017
• A865125
• AKOS015888181
• MFCD11656789
• DS-2342
• AMY20539
• SCHEMBL15971486
• +Expand

• MDL： MFCD11656789
• InChIKey： IKGPBKXTVWMPQY-UHFFFAOYSA-N
• Inchi： 1S/C9H9NO5/c1-14-7-5-3-4-6(10(12)13)8(7)9(11)15-2/h3-5H,1-2H3
• SMILES： O(C([H])([H])[H])C1=C([H])C([H])=C([H])C(=C1C(=O)OC([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.04807239g/mol
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Experimental Properties

• LogP: 1.91320
• PSA: 81.35000
• Refractive Index: 1.54
• Boiling Point: 326.5°C at 760 mmHg
• Melting Point: 63-65 ºC (ethanol )
• Flash Point: 152.2℃
• Solubility: Slightly soluble (1 g/l) (25 º C),
• Density: 1.294±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 2-methoxy-6-nitrobenzoate Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

Methyl 2-methoxy-6-nitrobenzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%